5-(4-nitrophenyl)-1H-1,2,4-triazol-3-amine
Overview
Description
5-(4-nitrophenyl)-1H-1,2,4-triazol-3-amine, commonly known as NTA, is a chemical compound with potential applications in scientific research. It belongs to the class of triazole compounds, which have been extensively studied for their biological activities.
Scientific Research Applications
Synthesis of Hydroxamic Acids
This compound can be used in the synthesis of hydroxamic acids (HAs). HAs are chemicals that are utilized in many potential medical applications, including the synthesis of drugs used in the treatment of cancer . In the organic synthesis field, HAs are utilized as precursors for a broad range of carbon-based chemical reactions, and as agents designed to bind to different metals .
Photolabile Protecting Groups
The compound can be used to develop photolabile protecting groups (PPGs) with a diagnostic fluorescent by-product. This would be utilized to quantify the amount of hydroxamic acid (HA) product formed .
Synthesis of Porphyrins
The compound can be used in the synthesis of porphyrins. Porphyrins bearing nitro and amino substituents have been used as excellent synthons for further functionalization in order to obtain new compounds with adequate features for a wide range of applications .
Radiosensitizers
The nitro group in the compound can improve the ability of porphyrin systems to act as radiosensitizers . Radiosensitizers are used in radiation therapy to make cancer cells more sensitive to radiation treatment .
Functionalization of Porphyrins
The compound can be used for the functionalization of porphyrins. This is especially useful in the development of synthetic strategies to functionalize readily available porphyrins, especially meso-tetraarylporphyrins .
Synthons for Further Functionalization
The compound can be used as a synthon for further functionalization. Nitroporphyrins themselves are widely used as starting materials: they can undergo direct nucleophilic addition and substitution reactions with a wide range of nucleophiles and displacement of the nitro group .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes
Mode of Action
It’s known that nitrophenyl compounds can undergo reduction, n-acetylation, and n-dealkylation . These processes could potentially alter the activity of the compound’s targets, leading to changes in cellular function.
Biochemical Pathways
Similar compounds have been found to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The compound’s effects on these pathways could lead to a variety of downstream effects.
Pharmacokinetics
Similar compounds have been found to undergo reduction, n-acetylation, and n-dealkylation . These processes could potentially affect the compound’s bioavailability.
Result of Action
Similar compounds have been found to have a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could have a variety of effects at the molecular and cellular level.
properties
IUPAC Name |
5-(4-nitrophenyl)-1H-1,2,4-triazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N5O2/c9-8-10-7(11-12-8)5-1-3-6(4-2-5)13(14)15/h1-4H,(H3,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNQHSLZBEBYZHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NN2)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80397445 | |
Record name | 5-(4-Nitrophenyl)-1H-1,2,4-triazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80397445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-nitrophenyl)-1H-1,2,4-triazol-3-amine | |
CAS RN |
59301-21-2 | |
Record name | 5-(4-Nitrophenyl)-1H-1,2,4-triazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80397445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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